Cas no 2098134-52-0 (2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine)

• Product Name: 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• CAS No: 2098134-52-0
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 5729177
• PubChem ID: 121211026
• Update Time: 2025-06-11

2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098134-52-0
• AKOS026721124
• 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine
• F2198-0836
• starbld0045599
• 1H-Pyrazole-5-ethanamine, 1-(1-methylethyl)-3-(2-pyrazinyl)-

• Inchi： 1S/C12H17N5/c1-9(2)17-10(3-4-13)7-11(16-17)12-8-14-5-6-15-12/h5-9H,3-4,13H2,1-2H3
• InChI Key： RCKPPSPPXMPRGJ-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C2C=NC=CN=2)=N1)CCN)C(C)C

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 379.5±37.0 °C(Predicted)
• pka: 9.57±0.10(Predicted)

Additional information on 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

Professional Introduction to Compound with CAS No. 2098134-52-0 and Product Name: 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

The compound identified by the CAS number 2098134-52-0 and the product name 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple nitrogen-containing rings, including pyrazole and pyrazine moieties, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent research in the domain of heterocyclic compounds has highlighted their importance in the development of novel therapeutic agents. The structural framework of 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further investigation. Specifically, the interaction between the pyrazole and pyrazine rings can modulate electronic distributions, influencing the compound's reactivity and biological activity.

In the context of modern drug design, the incorporation of isopropyl groups into the molecular structure often serves to improve metabolic stability and solubility. This modification is particularly relevant in the development of small-molecule drugs, where physicochemical properties are critical for achieving optimal pharmacokinetic profiles. The isopropyl substituent in this compound may contribute to enhanced bioavailability and reduced susceptibility to enzymatic degradation, thereby extending its therapeutic window.

The pyrazinyl moiety is another key feature of this molecule that warrants detailed exploration. Pyrazine derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific positioning of the pyrazinyl group at the 3-position relative to the pyrazole ring suggests potential for favorable interactions with biological targets. This arrangement may facilitate binding to enzymes or receptors involved in critical cellular pathways, thereby modulating disease-related processes.

Current advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize lead compounds with greater efficiency. The structural features of 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethan-1-amine make it an attractive candidate for virtual screening and molecular docking studies. These computational approaches can help identify potential binding sites and assess the compound's suitability for further development as a therapeutic agent.

Experimental validation of theoretical predictions is essential for advancing drug discovery efforts. In vitro assays have been instrumental in evaluating the biological activity of novel compounds like this one. Preliminary studies suggest that derivatives with similar structural motifs exhibit promising effects on target proteins associated with inflammatory diseases and cancer. The ethanamidine moiety present in this compound may contribute to its ability to interact with specific amino acid residues in biological targets, influencing downstream signaling pathways.

The synthesis of complex heterocyclic compounds often presents significant challenges due to multiple reaction steps and potential side products. However, recent innovations in synthetic methodologies have improved yields and purity levels, making it feasible to produce such molecules on a larger scale. Advances in catalytic processes and green chemistry principles have also minimized environmental impact during production. These developments are crucial for ensuring sustainable drug development practices.

As interest in targeted therapies grows, compounds like 2-(1-isopropyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)ethanamidine are being explored for their potential in precision medicine applications. By modulating specific biological pathways, these molecules could offer personalized treatment options tailored to individual patient needs. Ongoing clinical trials and preclinical studies aim to elucidate their mechanisms of action and therapeutic efficacy across various disease conditions.

The integration of interdisciplinary approaches has further accelerated progress in medicinal chemistry research. Collaboration between chemists, biologists, and pharmacologists has led to innovative strategies for identifying and optimizing lead compounds. The multifaceted nature of this research underscores the importance of cross-disciplinary collaboration in addressing complex biomedical challenges.

In conclusion, 2-(1-isopropyl-3-(pyrazinane)-5-yiethylamine) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of computational modeling, synthetic chemistry advancements, and interdisciplinary collaboration continues to drive innovation in drug discovery efforts worldwide.